Cas no 2172386-00-2 ((1,2,2-trimethylcyclopropyl)methanethiol)

• Product Name: (1,2,2-trimethylcyclopropyl)methanethiol
• CAS No: 2172386-00-2
• MF: C₇H₁₄S
• MW: 130.251060962677
• CID: 6219121
• PubChem ID: 165506507
• Update Time: 2025-06-10

(1,2,2-trimethylcyclopropyl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (1,2,2-trimethylcyclopropyl)methanethiol
• EN300-1289144
• 2172386-00-2

• Inchi： 1S/C7H14S/c1-6(2)4-7(6,3)5-8/h8H,4-5H2,1-3H3
• InChI Key： RURDCXQCRWYVBJ-UHFFFAOYSA-N
• SMILES： SCC1(C)CC1(C)C

Computed Properties

• Exact Mass: 130.08162162g/mol
• Monoisotopic Mass: 130.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 1Ų

Additional information on (1,2,2-trimethylcyclopropyl)methanethiol

Introduction to (1,2,2-trimethylcyclopropyl)methanethiol (CAS No. 2172386-00-2)

(1,2,2-trimethylcyclopropyl)methanethiol (CAS No. 2172386-00-2) is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its distinctive 1,2,2-trimethylcyclopropyl and methanethiol moieties, offers a rich platform for exploring its potential applications in various scientific and industrial domains.

The molecular structure of (1,2,2-trimethylcyclopropyl)methanethiol is particularly noteworthy. The presence of the 1,2,2-trimethylcyclopropyl group imparts a high degree of steric hindrance and strain to the molecule, which can influence its reactivity and stability. The methanethiol functional group, on the other hand, introduces a sulfur atom that can participate in various chemical reactions and interactions. This combination of structural features makes (1,2,2-trimethylcyclopropyl)methanethiol a valuable candidate for both fundamental research and practical applications.

In recent years, there has been a growing interest in the synthesis and characterization of small organic molecules with unique structural features. The development of new synthetic methods and techniques has enabled chemists to access a wide range of complex molecules with unprecedented precision. The synthesis of (1,2,2-trimethylcyclopropyl)methanethiol is no exception. Various synthetic routes have been explored to efficiently produce this compound, including transition metal-catalyzed reactions and radical-mediated processes.

The physical properties of (1,2,2-trimethylcyclopropyl)methanethiol

In the realm of medicinal chemistry, (1,2,2-trimethylcyclopropyl)methanethiol

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Research on the biodegradability and ecotoxicity of (1,2,2-trimethylcyclopropyl)methanethiol

In conclusion, (1,2,2-trimethylcyclopropyl)methanethiol